Cas no 2680532-91-4 (tert-butyl N-2-(3-cyclopropyl-1,2-oxazol-5-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-(3-cyclopropyl-1,2-oxazol-5-yl)ethylcarbamate
• CAS No: 2680532-91-4
• MF: C₁₃H₂₀N₂O₃
• MW: 252.309503555298
• MDL: MFCD34185907
• CID: 5620038
• PubChem ID: 165940943
• Update Time: 2025-07-02

tert-butyl N-2-(3-cyclopropyl-1,2-oxazol-5-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-(3-cyclopropyl-1,2-oxazol-5-yl)ethyl]carbamate
• EN300-28305274
• 2680532-91-4
• tert-butyl N-2-(3-cyclopropyl-1,2-oxazol-5-yl)ethylcarbamate

• MDL： MFCD34185907
• Inchi： 1S/C13H20N2O3/c1-13(2,3)17-12(16)14-7-6-10-8-11(15-18-10)9-4-5-9/h8-9H,4-7H2,1-3H3,(H,14,16)
• InChI Key： OFBXIDMYDOARHU-UHFFFAOYSA-N
• SMILES： O1C(CCNC(=O)OC(C)(C)C)=CC(C2CC2)=N1

Computed Properties

• Exact Mass: 252.14739250g/mol
• Monoisotopic Mass: 252.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-(3-cyclopropyl-1,2-oxazol-5-yl)ethylcarbamate

Professional Introduction to Compound with CAS No. 2680532-91-4 and Product Name: Tert-butyl N-2-(3-cyclopropyl-1,2-oxazol-5-yl)ethylcarbamate

The compound with the CAS number 2680532-91-4 and the product name Tert-butyl N-2-(3-cyclopropyl-1,2-oxazol-5-yl)ethylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules known for their versatile biological activities, making it a subject of considerable interest in both academic research and industrial applications. The structural features of this molecule, particularly its tert-butyl group and the 3-cyclopropyl-1,2-oxazol-5-yl moiety, contribute to its unique chemical properties and potential therapeutic benefits.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, and the 1,2-oxazole ring in this molecule is a prime example of such a structure. Oxazoles are known for their stability and ability to interact with biological targets in multiple ways. The presence of the 3-cyclopropyl substituent further enhances the molecule's complexity and reactivity, making it a promising candidate for further investigation. This compound has been synthesized through meticulous chemical processes that ensure high purity and yield, which are critical for pharmaceutical applications.

In the realm of medicinal chemistry, the N-substituted carbamate group is particularly noteworthy due to its role as a pharmacophore in numerous drugs. The tert-butyl carbamate moiety not only provides stability to the molecule but also influences its solubility and metabolic pathways. These characteristics make it an attractive scaffold for developing new therapeutic agents. The synthesis of this compound involves multi-step organic reactions, including condensation, cyclization, and functional group transformations, each carefully optimized to achieve the desired product.

One of the most exciting aspects of this compound is its potential application in treating various diseases. Current research indicates that molecules with similar structural motifs have shown efficacy in combating conditions such as inflammation, cancer, and neurological disorders. The 3-cyclopropyl-1,2-oxazol-5-yl part of the molecule is particularly interesting because it can interact with biological targets in ways that traditional drug molecules might not. This interaction can lead to novel mechanisms of action that could be exploited for therapeutic benefit.

The pharmaceutical industry has been increasingly interested in developing small molecules that can modulate biological pathways with high specificity. The tert-butyl N-2-(3-cyclopropyl-1,2-oxazol-5-yl)ethylcarbamate has shown promise in preclinical studies where it demonstrated favorable pharmacokinetic properties. These studies have been crucial in understanding how the compound behaves within living systems, providing insights into its potential as a drug candidate. The results from these studies have laid the groundwork for further clinical investigations.

From a chemical standpoint, this compound exemplifies the importance of structural diversity in drug design. The combination of different functional groups and heterocyclic rings creates a molecule with unique properties that can be tailored for specific therapeutic applications. The development of new synthetic methodologies has also been instrumental in producing this compound efficiently on an industrial scale. These advancements are essential for translating laboratory discoveries into viable pharmaceutical products.

The role of computational chemistry in studying this compound cannot be overstated. Modern computational techniques allow researchers to predict how molecules will behave before they are synthesized, saving time and resources. By using molecular modeling and simulation software, scientists have been able to gain insights into the interactions between this compound and biological targets. These insights are invaluable for designing more effective drugs.

In conclusion, the compound with CAS number 2680532-91-4 and product name Tert-butyl N-2-(3-cyclopropyl-1,2-oxazol-5-yl)ethylcarbamate represents a significant contribution to pharmaceutical chemistry. Its unique structure and promising biological activities make it a valuable candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play an increasingly important role in treating various diseases.